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Compound of Interest

Compound Name: Bisphenol C

Cat. No.: B144803

Core Structural Analysis: BPA vs. BPC

Bisphenol A and Bisphenol C belong to the bisphenol family of chemical compounds,
characterized by two hydroxyphenyl groups linked by a bridging carbon structure. The primary
distinction between them arises from the precursors used in their synthesis, which directly
alters their final chemical structure.

o Bisphenol A (BPA) is synthesized through the condensation of two equivalents of phenol with
one equivalent of acetone.[1] This reaction results in a central isopropylidene bridge
connecting the two 4-hydroxyphenyl rings.[2][3][4] Its chemical name is 4,4'-(propane-2,2-
diyl)diphenol.[5]

e Bisphenol C (BPC), in its most common formulation (CAS 79-97-0), is synthesized from two
equivalents of o-cresol and one equivalent of acetone.[6] This results in a structure identical
to BPA's core but with the addition of a methyl group on each phenolic ring, positioned ortho
to the hydroxyl group (at the 3 and 3' positions).[7][8] Its chemical name is 2,2-bis(4-hydroxy-
3-methylphenyl)propane.[7]

It is critical to note that the "Bisphenol C" designation can be ambiguous. While CAS 79-97-0
is the cresol-derived variant, the term has also been applied to other compounds, such as 1,1-
dichloro-2,2-bis(4-hydroxyphenyl)ethylene (CAS 14868-03-2).[9][10][11] This guide focuses on
the cresol-derived BPC (CAS 79-97-0) as the primary comparator to BPA.
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Bisphenol A (BPA)

Two Phenol Rings

Bridged by Isopropylidene Group
(-C(CH3)2-)

Bisphenol C (BPC)

Two o-Cresol Rings
(Phenol + Methyl Group)

Bridged by Isopropylidene Group
(-C(CH3)2-)

Key Structural Difference

BPC possesses two additional methyl groups
on the phenolic rings compared to BPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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